Cas no 1261741-21-2 ((6-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine)

• Product Name: (6-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine
• CAS No: 1261741-21-2
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 4999742
• Update Time: 2025-05-20

(6-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine Chemical and Physical Properties

Names and Identifiers

• (6-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine

• Inchi： 1S/C15H13F4NO/c1-20(2)11-6-7-14(16)13(9-11)10-4-3-5-12(8-10)21-15(17,18)19/h3-9H,1-2H3
• InChI Key： UXKCZKCFDSNACS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=CC=C(C=1)OC(F)(F)F)N(C)C

Computed Properties

• Exact Mass: 299.093
• Monoisotopic Mass: 299.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.5

Additional information on (6-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine

Compound CAS No. 1261741-21-2: (6-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine

The compound with CAS No. 1261741-21-2, commonly referred to as (6-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a biphenyl system with fluorine and trifluoromethoxy substituents, making it a prime candidate for advanced chemical research and development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern drug discovery and material synthesis. The presence of the trifluoromethoxy group in this compound contributes to its high stability and reactivity, making it an ideal building block for constructing complex molecular architectures. Researchers have demonstrated that such compounds can exhibit remarkable electronic properties, which are crucial for applications in optoelectronics and semiconductor technologies.

The synthesis of (6-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve the desired product. These methods not only enhance the efficiency of the synthesis but also pave the way for the exploration of similar compounds with tailored functionalities.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF makes it highly versatile for various chemical reactions. The compound's biphenyl structure also contributes to its ability to form stable complexes with metal ions, which is a key feature in catalytic applications.

Recent research has focused on the application of this compound in the development of advanced materials for energy storage systems. For instance, studies have shown that incorporating this compound into polymer electrolytes can significantly improve their ionic conductivity and thermal stability. Such advancements are expected to revolutionize the field of lithium-ion batteries, offering higher energy density and longer cycle life.

Moreover, the dimethylamine group present in this compound plays a critical role in its reactivity and functionality. This group enables the formation of strong hydrogen bonds, which are essential for stabilizing supramolecular assemblies. Such assemblies have found applications in drug delivery systems, where they can encapsulate therapeutic agents and release them in a controlled manner.

The integration of fluorine atoms into aromatic systems has been a focal point of recent investigations due to their unique electronic effects. The fluoro substituent in this compound not only enhances its electron-withdrawing properties but also imparts resistance to photodegradation, making it suitable for use in outdoor applications such as UV-resistant coatings.

In conclusion, (6-Fluoro-3'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine represents a cutting-edge compound with immense potential across multiple disciplines. Its versatile structure, combined with its unique chemical properties, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies is likely to expand significantly.